Cas no 740792-12-5 ((3R)-3-amino-4-(2-bromophenyl)butanoic acid)

• Product Name: (3R)-3-amino-4-(2-bromophenyl)butanoic acid
• CAS No: 740792-12-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD11977247
• CID: 2110946
• PubChem ID: 5706687
• Update Time: 2025-06-15

(3R)-3-amino-4-(2-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, β-amino-2-bromo-, (βR)-
• 3-Amino-4-(2-bromophenyl)butyric Acid
• (R)-b-Amino-2-bromobenzenebutanoic acid
• (S)-b-Amino-2-bromobenzenebutanoic acid
• 3-amino-4-(2-bromophenyl)butanoic acid
• SY225023
• (3R)-3-amino-4-(2-bromophenyl)butanoic acid

• MDL： MFCD11977247
• Inchi： 1S/C10H12BrNO2/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)
• InChI Key： GKIOKKDLKBJXIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-4-(2-bromophenyl)butanoic acid

Introduction to (3R)-3-amino-4-(2-bromophenyl)butanoic Acid (CAS No. 740792-12-5)

(3R)-3-amino-4-(2-bromophenyl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 740792-12-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents. The unique structural features of this compound, particularly its chiral center and the presence of both amino and bromophenyl functional groups, contribute to its versatility in drug design.

The< strong>3-amino-4-(2-bromophenyl)butanoic acid moiety is a key pharmacophore that interacts with biological targets in a highly specific manner. The amino group provides a site for hydrogen bonding, while the bromophenyl ring introduces hydrophobic interactions and electronic properties that can modulate receptor binding. This combination of features makes the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (3R)-3-amino-4-(2-bromophenyl)butanoic acid plays a crucial role in determining its biological activity. The (R) configuration at the chiral center has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

Current research in the field of pharmaceutical chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Studies have demonstrated that subtle modifications in the< strong>3-amino-4-(2-bromophenyl)butanoic acid core can lead to significant changes in pharmacological properties. For instance, variations in the substitution pattern of the bromophenyl ring can alter receptor interactions, leading to different therapeutic outcomes.

The synthesis of< strong>(3R)-3-amino-4-(2-bromophenyl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in constructing this complex molecule.

The potential applications of this compound are vast, ranging from oncology to central nervous system disorders. Preclinical studies have shown that derivatives of< strong>3-amino-4-(2-bromophenyl)butanoic acid exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. These findings have prompted further investigation into the development of novel drug candidates based on this scaffold.

In addition to its pharmaceutical applications, (3R)-3-amino-4-(2-bromophenyl)butanoic acid has shown promise in materials science and biotechnology. Its unique structural properties make it suitable for use as an intermediate in the synthesis of polymers and functional materials. Furthermore, its chiral nature allows for the development of enantioselective catalysts and sensors.

The future direction of research on< strong>(3R)-3-amino-4-(2-bromophenyl)butanoic acid is likely to focus on optimizing synthetic routes, exploring new derivatives, and conducting more extensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of drug discovery.